3-Benzoyl-6-phenylpyridazine
Overview
Description
3-Benzoyl-6-phenylpyridazine is a compound that has been the subject of various studies due to its expected biological activity . It is also known by its IUPAC name, phenyl (6-phenylpyridazin-3-yl)methanone .
Synthesis Analysis
The synthesis of 3-Benzoyl-6-phenylpyridazine involves the reduction of a ketone using sodium borohydride (NaBH4). This process yields phenyl (6-phenyl-pyridazin-3-yl)methanol .Molecular Structure Analysis
The molecular structure of 3-Benzoyl-6-phenylpyridazine is represented by the InChI code1S/C17H12N2O/c20-17(14-9-5-2-6-10-14)16-12-11-15(18-19-16)13-7-3-1-4-8-13/h1-12H . The molecular weight of the compound is 260.3 . Chemical Reactions Analysis
In chemical reactions, 3-Benzoyl-6-phenylpyridazine reacts with hydroxylamine or its O-alkyl analogue to yield 3-benzoyloxime-6-phenylpyridazine and alkyloximes . Beckmann rearrangement has been achieved for 3-benzoyl (O-ethyloxime)-6-phenylpyridazine and oxime 4 giving solely 3-carboxanilide-6-phenylpyridazine .Physical And Chemical Properties Analysis
3-Benzoyl-6-phenylpyridazine is a powder at room temperature .Scientific Research Applications
Synthesis and Reactions
3-Benzoyl-6-phenylpyridazine can be obtained via the reduction of ketone 2 using NaBH4 . It reacts with hydroxylamine or its O-alkyl analogue to yield 3-benzoyloxime-6-phenylpyridazine and alkyloximes . Treatment of 4 with a mixture of acetic acid and sulfuric acid affords ketone 2 again and not the rearranged products .
Beckmann Rearrangement
Beckmann rearrangement has been achieved for 3-benzoyl (O-ethyloxime)-6-phenylpyridazine and oxime 4, giving solely 3-carboxanilide-6-phenylpyridazine . This rearrangement is a useful tool in organic chemistry for the synthesis of a variety of compounds.
Biological Activity
3-Benzoyl-6-phenylpyridazine is expected to have biological activity . Pyridazine derivatives, including 3-Benzoyl-6-phenylpyridazine, have shown a wide range of pharmacological activities such as antimicrobial, antidepressant, anti-hypertensive, anticancer, antiplatelet, antiulcer, herbicidal, antifeedant, and various other anticipated biological activities .
Medicinal Chemistry
Pyridazine derivatives, including 3-Benzoyl-6-phenylpyridazine, are considered ‘privileged structures’ in medicinal chemistry . They have been utilized in many drug discovery programs against a range of biological targets and physiological effects .
Agrochemical Applications
Various pyridazinone derivatives, including 3-Benzoyl-6-phenylpyridazine, are well known as agrochemicals . They have been used in commercially available drugs and agrochemicals .
Material Science
3-Benzoyl-6-phenylpyridazine is used in material science research . Scientists with experience in this area use this compound in their research .
Future Directions
properties
IUPAC Name |
phenyl-(6-phenylpyridazin-3-yl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12N2O/c20-17(14-9-5-2-6-10-14)16-12-11-15(18-19-16)13-7-3-1-4-8-13/h1-12H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVWOOBBLHKMRFK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NN=C(C=C2)C(=O)C3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Benzoyl-6-phenylpyridazine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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